Cas no 850429-64-0 (4,5-difluoroindolin-2-one)

• Product Name: 4,5-difluoroindolin-2-one
• CAS No: 850429-64-0
• Molecular Formula: C₈H₅F₂NO
• Molecular Weight: 169.128208875656
• MDL: MFCD04112481
• CID: 729804
• PubChem ID: 3731011

4,5-difluoroindolin-2-one Properties

Names and Identifiers

• 4,5-Difluoroindolin-2-one
• 2H-Indol-2-one,4,5-difluoro-1,3-dihydro-
• 4,5-difluoro-1,3-dihydroindol-2-one
• 4,5-Difluorooxindole
• 4,5-DIFLUORO-2,3-DIHYDRO-1H-INDOL-2-ONE
• PubChem7166
• 2H-Indol-2-one, 4,5-difluoro-1,3-dihydro-
• 4,5-Difluoroindoline-2-one
• YUPHSWQGQCGBQH-UHFFFAOYSA-N
• BH165
• SBB088235
• PC1739
• FCH921024
• AB17537
• 4,5-difluoro-1,3-dihydro-indol-2-one
• AX8022849
• AB1005652
• V8
• 4,5-Difluoro-1,3-dihydro-2H-indol-2-one (ACI)
• 4,5-Difluoro-1,3-dihydro-2H-indol-2-one
• AKOS006343007
• AS-58410
• DB-028655
• MFCD04112481
• D70637
• DTXSID80395648
• CS-0149734
• 850429-64-0
• SCHEMBL2076100

• MDL： MFCD04112481
• InChIKey： YUPHSWQGQCGBQH-UHFFFAOYSA-N
• Inchi： 1S/C8H5F2NO/c9-5-1-2-6-4(8(5)10)3-7(12)11-6/h1-2H,3H2,(H,11,12)
• SMILES： O=C1CC2C(=CC=C(C=2F)F)N1

Computed Properties

• Exact Mass: 169.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 169.03392011g/mol
• Heavy Atom Count: 12
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 1.59740
• PSA: 29.10000
• Melting Point: 194-198